Methyl 4-(2-bromoethoxy)-3-methoxybenzoate
Cat. No. B7874832
M. Wt: 289.12 g/mol
InChI Key: HEUQHRZYEBBHNB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08598164B2
Procedure details
To a solution of methyl 4-hydroxy-3-methoxy-benzoate (2.0 g, 11 mmol) in acetone (330 mL) was added K2CO3 (6.1 g, 44 mmol) followed by 1,2-dibromoethane (6.2 g, 2.8 mL, 33 mmol). The mixture was stirred for 2 d at 75° C. The mixture was cooled to ambient temperature and the solids were removed by filtration. The filtrate was concentrated and the residue was purified by column chromatography (10-25% ethyl acetate/hexanes) to give methyl 4-(2-bromoethoxy)-3-methoxybenzoate. ESI-MS m/z calc. 288.0. found 289.1 (M+1)+; Retention time: 1.47 minutes (3 min run).
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:11]=[CH:10][C:5]([C:6]([O:8][CH3:9])=[O:7])=[CH:4][C:3]=1[O:12][CH3:13].C([O-])([O-])=O.[K+].[K+].[Br:20][CH2:21][CH2:22]Br>CC(C)=O>[Br:20][CH2:21][CH2:22][O:1][C:2]1[CH:11]=[CH:10][C:5]([C:6]([O:8][CH3:9])=[O:7])=[CH:4][C:3]=1[O:12][CH3:13] |f:1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
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2 g
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Type
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reactant
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Smiles
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OC1=C(C=C(C(=O)OC)C=C1)OC
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Name
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Quantity
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6.1 g
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[K+].[K+]
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Name
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Quantity
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330 mL
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Type
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solvent
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Smiles
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CC(=O)C
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Step Two
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Name
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Quantity
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2.8 mL
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Type
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reactant
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Smiles
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BrCCBr
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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75 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred for 2 d at 75° C
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was cooled to ambient temperature
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CUSTOM
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Type
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CUSTOM
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Details
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the solids were removed by filtration
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The filtrate was concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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the residue was purified by column chromatography (10-25% ethyl acetate/hexanes)
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Outcomes
Product
Details
Reaction Time |
2 d |
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Name
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Type
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product
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Smiles
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BrCCOC1=C(C=C(C(=O)OC)C=C1)OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
